N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)cyclohexanesulfonamide
• InChI: InChI=1S/C20H30N2O4S/c1-4-12-22-17-11-10-15(13-18(17)26-14-20(2,3)19(22)23)21-27(24,25)16-8-6-5-7-9-16/h10-11,13,16,21H,4-9,12,14H2,1-3H3
• InChI Key: VISKEJGDKVEODW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3CCCCC3)OCC(C1=O)(C)C
• Molecular Formula: C20H30N2O4S
• Molecular Weight: 394.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide is a useful research compound. Its molecular formula is C20H30N2O4S and its molecular weight is 394.53. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Chemistry

Research on compounds with structural similarities often focuses on synthetic methodologies for creating novel heterocyclic compounds, which are crucial in drug development and material science. For instance, the synthesis and structural elucidation of complex oxazepine derivatives demonstrate the versatility of these compounds in creating substances with potential pharmacological activities. Studies detail the synthesis of novel fused oxazapolycyclic skeletons, highlighting their photophysical properties and potential for application in materials science due to their emission properties (Petrovskii et al., 2017).

Agricultural Applications

Certain derivatives similar in structure to the compound have been explored for their applications in agriculture, particularly as fungicide carriers. Research demonstrates the use of polymeric and solid lipid nanoparticles for the sustained release of agricultural fungicides, indicating the potential of such compounds to enhance the delivery and efficacy of agricultural chemicals (Campos et al., 2015).

Molecular Docking and Antimalarial Activity

Investigations into the reactivity and biological activity of similar sulfonamide derivatives have shown promise in antimalarial activity, suggesting that structurally related compounds could serve as leads for the development of new antimalarial drugs. Computational calculations and molecular docking studies provide insights into their potential mechanisms of action and efficacy (Fahim & Ismael, 2021).

Material Science and Optoelectronics

Compounds with benzoxazepine cores have been synthesized and analyzed for their charge distributions and nonlinear optical (NLO) properties, suggesting applications in material science and optoelectronics. Such studies highlight the potential of these compounds in the development of new materials with desirable electronic and optical properties (Almansour et al., 2016).